Cas no 2229315-74-4 (2-(4-amino-2-methylbutan-2-yl)-6-fluorophenol)

• Product Name: 2-(4-amino-2-methylbutan-2-yl)-6-fluorophenol
• CAS No: 2229315-74-4
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5820819
• PubChem ID: 165781600
• Update Time: 2025-10-22

2-(4-amino-2-methylbutan-2-yl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-2-methylbutan-2-yl)-6-fluorophenol
• 2229315-74-4
• EN300-1801204

• Inchi： 1S/C11H16FNO/c1-11(2,6-7-13)8-4-3-5-9(12)10(8)14/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： DQPGZBZYPYJQCW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C(C)(C)CCN

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(4-amino-2-methylbutan-2-yl)-6-fluorophenol

Comprehensive Overview of 2-(4-amino-2-methylbutan-2-yl)-6-fluorophenol (CAS No. 2229315-74-4): Properties, Applications, and Research Insights

The compound 2-(4-amino-2-methylbutan-2-yl)-6-fluorophenol (CAS No. 2229315-74-4) is a fluorinated phenolic derivative with a unique structural framework, combining an aromatic phenol ring with an amino-substituted aliphatic chain. This molecular architecture endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both fluorine and amino functional groups enhances its potential for hydrogen bonding and lipophilicity, critical factors in drug design and material science applications.

In recent years, the demand for fluorinated compounds has surged due to their versatility in medicinal chemistry. 2-(4-amino-2-methylbutan-2-yl)-6-fluorophenol is no exception, with researchers exploring its role as a building block for bioactive molecules. Its CAS No. 2229315-74-4 is frequently cited in patent literature, highlighting its relevance in the development of novel therapeutics. The compound’s phenolic moiety, coupled with the fluoro substituent, offers tunable electronic effects, which are pivotal in optimizing pharmacokinetic profiles.

From an industrial perspective, 2-(4-amino-2-methylbutan-2-yl)-6-fluorophenol aligns with the growing trend of sustainable chemistry. Its synthesis often involves green catalytic methods, reducing environmental impact—a key concern for modern manufacturers. Analytical techniques like HPLC and NMR are employed to ensure high purity, meeting stringent regulatory standards. The compound’s stability under various pH conditions further broadens its utility in formulation science.

Emerging studies suggest potential applications of CAS No. 2229315-74-4 in neuroscience research, particularly in modulating neurotransmitter systems. This aligns with the increasing focus on central nervous system (CNS) disorders, a hot topic in biomedical forums. Additionally, its structural analogs are being investigated for antimicrobial properties, addressing global challenges like antibiotic resistance.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 2-(4-amino-2-methylbutan-2-yl)-6-fluorophenol is crucial. Computational modeling and QSAR studies are often leveraged to predict its interactions with biological targets. Such insights are invaluable for accelerating the discovery of next-generation small-molecule therapeutics.

In summary, 2-(4-amino-2-methylbutan-2-yl)-6-fluorophenol (CAS No. 2229315-74-4) represents a multifaceted compound with significant promise across diverse scientific domains. Its integration into drug discovery pipelines and material innovation underscores its enduring relevance in contemporary research.